Cas no 1779726-88-3 (3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 1779726-88-3
• Molecular Formula: C₆H₁₃NO₃S
• Molecular Weight: 179.237320661545
• CID: 5690642
• PubChem ID: 105438259

3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione Properties

Names and Identifiers

• 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• 1779726-88-3
• 3-(1-Aminoethyl)-3-hydroxytetrahydrothiophene 1,1-dioxide
• EN300-1638827
• Thiophene-3-ol, 3-(1-aminoethyl)tetrahydro-, 1,1-dioxide

• InChIKey： LPSHKMLHIUGCJX-UHFFFAOYSA-N
• Inchi： 1S/C6H13NO3S/c1-5(7)6(8)2-3-11(9,10)4-6/h5,8H,2-4,7H2,1H3
• SMILES： S1(CCC(C(C)N)(C1)O)(=O)=O

Computed Properties

• Exact Mass: 179.06161445g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.06161445g/mol
• Heavy Atom Count: 11
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Boiling Point: 401.6±30.0 °C(Predicted)
• pka: 10.72±0.20(Predicted)
• Density: 1.378±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes